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Compound of Interest

Compound Name: sodium;ethyl 3-oxobutanoate

Cat. No.: B15498885 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Sodium Ethyl 3-

Oxobutanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of sodium ethyl 3-oxobutanoate, also known as sodium ethyl acetoacetate. This

compound is a significant intermediate in organic synthesis, valued for its role in forming

carbon-carbon bonds and its utility in the production of a wide array of pharmaceuticals, dyes,

and fragrances. Understanding its fundamental properties is critical for its effective application

in research and development.

Core Physicochemical Properties
Sodium ethyl 3-oxobutanoate is the sodium salt of ethyl 3-oxobutanoate. The parent β-keto

ester exhibits keto-enol tautomerism, and the sodium salt predominantly exists as the sodium

enolate. This structure is key to its reactivity as a nucleophile in various chemical syntheses.

Quantitative Data Summary
The essential physicochemical data for sodium ethyl 3-oxobutanoate are summarized in the

table below for easy reference and comparison.
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Property Value Citations

Molecular Formula C₆H₉NaO₃ [1]

Molecular Weight 152.12 g/mol [2][3][4]

Appearance
White to pale yellow crystalline

solid, powder, or liquid
[1][2][3][5][6]

Melting Point 168 °C (decomposes) [2][3][5][7][8][9]

Boiling Point

140-145 °C at 0.4 Torr

(decomposes at atmospheric

pressure)

[2]

Density 1.020 - 1.107 g/cm³ (estimate) [2][3][5][7][10]

Solubility

Freely soluble in water (≥50

g/100 mL); Soluble in ethanol

(15 g/100 mL)

[1][7]

pKa (of parent ester)
~10.2 - 11.0 (for the active

methylene protons)

Experimental Protocols
Detailed methodologies are crucial for the replication of scientific findings and for ensuring

consistency in material quality. The following sections describe the protocols for the synthesis

of sodium ethyl 3-oxobutanoate and the general methods for determining its key

physicochemical properties.

Synthesis of Sodium Ethyl 3-Oxobutanoate
The most common laboratory-scale synthesis involves the deprotonation of the parent ester,

ethyl 3-oxobutanoate (ethyl acetoacetate), using a strong sodium base, such as sodium

ethoxide.

Objective: To prepare the sodium salt of ethyl 3-oxobutanoate via acid-base reaction.

Materials:
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Ethyl 3-oxobutanoate (ethyl acetoacetate)

Absolute ethanol

Sodium metal

Anhydrous diethyl ether

Reaction flask with a reflux condenser and drying tube

Magnetic stirrer

Cooling bath

Procedure:

Preparation of Sodium Ethoxide: In a flame-dried reaction flask under an inert atmosphere

(e.g., argon or nitrogen), clean sodium metal is dissolved in absolute ethanol to generate a

solution of sodium ethoxide. This reaction is exothermic and should be performed with

cooling.

Reaction: The solution of sodium ethoxide is cooled in an ice bath. Ethyl 3-oxobutanoate is

then added dropwise to the stirred solution.

Precipitation: The formation of the sodium salt, which is less soluble in the reaction medium,

results in its precipitation. Anhydrous diethyl ether can be added to facilitate complete

precipitation.

Isolation: The resulting solid precipitate is collected by filtration.

Purification: The collected solid is washed with anhydrous diethyl ether to remove any

unreacted starting materials and residual ethanol.

Drying: The final product, sodium ethyl 3-oxobutanoate, is dried under vacuum to yield a fine,

typically white to off-white, powder.

Determination of Physicochemical Properties
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Melting Point Determination: The melting point is determined using a capillary melting point

apparatus. A small, dry sample of the crystalline solid is packed into a capillary tube, which is

then placed in the apparatus. The temperature is gradually increased, and the range from the

temperature at which the substance begins to melt to the temperature at which it is completely

liquid is recorded. For sodium ethyl 3-oxobutanoate, the decomposition point is noted as the

substance degrades upon melting.[2][3][5][7][8][9]

Boiling Point Determination under Reduced Pressure: Due to its decomposition at atmospheric

pressure, the boiling point is determined under vacuum. The sample is placed in a distillation

flask connected to a vacuum pump and a manometer. The pressure is reduced to a stable

value (e.g., 0.4 Torr), and the sample is heated.[2] The temperature at which the liquid boils

and its vapor condenses is recorded as the boiling point at that specific pressure.

Density Measurement: The density of the material can be determined using a pycnometer. The

weight of the empty pycnometer is measured, followed by the weight of the pycnometer filled

with the substance. The volume of the substance is determined by the known volume of the

pycnometer. The density is then calculated as mass divided by volume.

Solubility Assessment: A qualitative and quantitative assessment of solubility is performed by

adding a known mass of the solute (sodium ethyl 3-oxobutanoate) to a known volume of a

solvent (e.g., water, ethanol, chloroform) at a specific temperature. The mixture is stirred, and

the point at which no more solute dissolves is observed to determine the saturation

concentration. For a substance "freely soluble" in water, this means a significant amount can be

dissolved.[1][7]

Visualized Workflow: Synthesis of Sodium Ethyl 3-
Oxobutanoate
The following diagram illustrates the chemical logic for the synthesis of sodium ethyl 3-

oxobutanoate from its parent ester.
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Caption: Synthesis of sodium ethyl 3-oxobutanoate via deprotonation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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